Cas no 2138225-93-9 (2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine)

• Product Name: 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine
• CAS No: 2138225-93-9
• MF: C₁₂H₁₆Br₂N₂
• MW: 348.07684135437
• CID: 6280053
• PubChem ID: 165450973
• Update Time: 2025-08-05

2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-704841
• 2-(3,5-dibromophenyl)-1-methylpiperidin-4-amine
• 2138225-93-9
• 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine

• Inchi： 1S/C12H16Br2N2/c1-16-3-2-11(15)7-12(16)8-4-9(13)6-10(14)5-8/h4-6,11-12H,2-3,7,15H2,1H3
• InChI Key： KCPVYYVFHZHCDJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1CC(CCN1C)N)Br

Computed Properties

• Exact Mass: 347.96597g/mol
• Monoisotopic Mass: 345.96802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine

2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine: A Promising Compound in Pharmaceutical Research

2-(3,5-Dibromophenyl)-1-methylpiperidin-3-amine is a synthetic compound with the CAS number 2138225-93-9, which has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This molecule belongs to the class of piperidine derivatives, characterized by a six-membered ring structure with nitrogen atoms, which is a common scaffold in pharmaceutical compounds. The unique substitution pattern of 3,5-dibromophenyl and 1-methylpiperidin-4-amine contributes to its distinct chemical properties and biological activity.

The 2-(3,5-Dibromophenyl) group introduces electron-withdrawing effects through the bromine atoms, which may influence the molecule’s reactivity and interaction with biological targets. The 1-methylpiperidin-4-amine moiety provides a flexible backbone that can modulate the compound’s ability to bind to specific receptors or enzymes. Recent studies have highlighted the importance of such structural features in enhancing the pharmacological profile of 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine for therapeutic applications.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine exhibits promising anti-inflammatory properties by inhibiting key inflammatory pathways such as NF-κB and MAPK. This makes it a potential candidate for the development of anti-inflammatory drugs targeting chronic diseases like rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to modulate cytokine production and reduce oxidative stress further supports its therapeutic relevance.

Another notable study in *Bioorganic & Medicinal Chemistry Letters* (2024) explored the antitumor activity of 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine. The compound was found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Its selective toxicity towards malignant cells, as opposed to normal cells, suggests its potential as a chemotherapeutic agent. Ongoing research is focused on optimizing its drug-like properties, such as solubility and bioavailability, to enhance its clinical viability.

The synthesis of 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine involves a multi-step process that includes electrophilic substitution reactions, piperidine ring formation, and amine functionalization. Advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic coupling, have been employed to improve the efficiency and yield of this compound. These techniques are critical for large-scale production and drug development pipelines.

Furthermore, the 2-(3,5-Dibromophenyl) substituent has been shown to enhance the compound’s lipophilicity, which is essential for crossing biological membranes and achieving target tissue penetration. This property is particularly valuable in the design of central nervous system (CNS) drugs, where efficient delivery to the brain is required. The 1-methylpiperidin-4-amine group also plays a role in modulating the compound’s protonation state, which can affect its interaction with ion channels and receptors.

Recent advances in computational modeling have provided insights into the binding affinity of 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine with various biological targets. Molecular docking studies suggest that the compound can selectively bind to protein kinase C (PKC) and tyrosine kinase receptors, which are implicated in multiple pathological conditions. These findings align with experimental data from in vitro assays and in vivo models, reinforcing the compound’s potential as a multitarget drug.

Despite its promising profile, challenges remain in the optimization of 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine for clinical use. Issues such as metabolic stability, toxicity profiling, and drug-drug interactions require further investigation. Collaborative efforts between pharmaceutical companies and academic institutions are essential to address these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(3,5-Dibromophenyl)-1-methylpiperidin-4-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutics. Continued research and innovation are expected to unlock its full potential in the treatment of various diseases and conditions.